Cas no 2225-41-4 (1H-2,1,3-Benzothiadiazin-4(3H)-one, 3-ethyl-, 2,2-dioxide)

• Product Name: 1H-2,1,3-Benzothiadiazin-4(3H)-one, 3-ethyl-, 2,2-dioxide
• CAS No: 2225-41-4
• MF: C₉H₁₀N₂O₃S
• MW: 226.252300739288
• CID: 1407604
• PubChem ID: 20563513
• Update Time: 2025-04-20

1H-2,1,3-Benzothiadiazin-4(3H)-one, 3-ethyl-, 2,2-dioxide Chemical and Physical Properties

Names and Identifiers

• 1H-2,1,3-Benzothiadiazin-4(3H)-one, 3-ethyl-, 2,2-dioxide
• 3-ethyl-2,2-dioxo-1H-2λ⁶,1,3-benzothiadiazin-4-one
• 3-Ethyl-2lambda~6~,1,3-benzothiadiazine-2,2,4(1H,3H)-trione
• DTXSID90608771
• SCHEMBL11392984
• 2225-41-4
• 3-ethyl-2,1,3-benzothiadiazin-4-one 2,2-dioxide

• Inchi： 1S/C9H10N2O3S/c1-2-11-9(12)7-5-3-4-6-8(7)10-15(11,13)14/h3-6,10H,2H2,1H3
• InChI Key： QXWPVJBLCIRAPQ-UHFFFAOYSA-N
• SMILES： S1(NC2C=CC=CC=2C(N1CC)=O)(=O)=O

Computed Properties

• Exact Mass: 226.0413
• Monoisotopic Mass: 226.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• PSA: 66.48